Calcium;diiodide;tetrahydrate

Specification

• CAS No.: 13640-62-5
• Molecular Formula: CaH8I2O4
• Molecular Weight: 365.95 g/mol
• IUPAC Name: calcium;diiodide;tetrahydrate
• Standard InChI: InChI=1S/Ca.2HI.4H2O/h;2*1H;4*1H2/q+2;;;;;;/p-2
• Standard InChI Key: WUSJALRVWRGZMI-UHFFFAOYSA-L
• SMILES: O.O.O.O.[Ca+2].[I-].[I-]
• Canonical SMILES: O.O.O.O.[Ca+2].[I-].[I-]

Introduction

Chemical Structure and Properties

Physical Characteristics

Calcium diiodide tetrahydrate typically appears as white to off-white to tan crystals, powder, or lumps, depending on the preparation method and storage conditions. The compound exhibits significant thermal stability with a remarkably high melting point of 783°C and boiling point of approximately 1,100°C (2,012°F). This thermal stability is notable considering its hydrated nature, and suggests strong ionic bonding between the calcium and iodide ions. The compound has a density of 3.956 g/cm³, reflecting its relatively compact crystal structure despite the presence of water molecules.

The following table summarizes the key physical properties of calcium diiodide tetrahydrate:

Property	Value
Appearance	White to off-white to tan crystals, powder, or lumps
Molecular Weight	365.95 g/mol
Melting Point	783°C
Boiling Point	1,100°C (2,012°F)
Density	3.956 g/cm³
Exact Mass	365.81379 g/mol
Monoisotopic Mass	365.81379 g/mol

One of the notable characteristics of calcium diiodide tetrahydrate is its high solubility in water, making it valuable for applications requiring aqueous solutions of calcium and iodide ions. This property distinguishes it from many other metal halides that may exhibit limited water solubility.

Identification and Nomenclature

Standard Identifiers

Identifier	Value
CAS Number	13640-62-5
PubChem CID	12029431
MDL Number	MFCD00062497
EC Number	233-276-8
IUPAC Name	calcium;diiodide;tetrahydrate
InChI	InChI=1S/Ca.2HI.4H2O/h;21H;41H2/q+2;;;;;;/p-2
InChIKey	WUSJALRVWRGZMI-UHFFFAOYSA-L
SMILES	O.O.O.O.[Ca+2].[I-].[I-]
Wikidata ID	Q82660549

These standardized identifiers are essential for researchers and industry professionals to accurately reference and locate information about the compound across different chemical databases and literature sources. The InChI (International Chemical Identifier) and SMILES (Simplified Molecular Input Line Entry System) notations provide machine-readable representations of the chemical structure, facilitating computational analysis and database searches.

Synonyms and Alternative Names

Calcium diiodide tetrahydrate is known by several synonyms in scientific literature and commercial contexts:

• Calcium iodide tetrahydrate

• Calcium iodide 4-hydrate

• Calcium diiodide tetrahydrate

• CaI₂·4H₂O

• Calcium iodide--water (1/2/4)

These alternative names are important to recognize when conducting comprehensive literature searches or when referencing the compound in different contexts. The existence of multiple naming conventions reflects the compound's presence across diverse scientific disciplines and applications.

Purity Grade	Description	Typical Applications
(2N) 99%	Standard research grade	General laboratory use, educational purposes
(3N) 99.9%	High purity	Advanced research, industrial processes
(4N) 99.99%	Very high purity	Analytical applications, sensitive research
(5N) 99.999%	Ultra high purity	Specialized research, semiconductor applications

The pricing of calcium diiodide tetrahydrate varies significantly based on purity level, quantity, and supplier. Sample quantities of 25g are typically priced between $50-165 USD, with prices per kilogram ranging from approximately $440 for research grade material to significantly higher for ultra-high purity grades.

Quality Control Parameters

Commercial suppliers typically specify quality control parameters to ensure consistency and reliability of calcium diiodide tetrahydrate. These specifications are critical for researchers and industrial users who require predictable chemical behavior.

These specifications ensure that the compound meets necessary purity requirements for its intended applications. The water content specification is particularly important for the tetrahydrate form, as it confirms the correct stoichiometry of water molecules in the crystal structure.

Applications and Uses

Industrial and Research Applications

Calcium diiodide tetrahydrate serves various industrial and research applications, leveraging its unique chemical properties and iodine content. It is utilized as a source of iodine in chemical synthesis reactions where controlled release of iodide ions is required. The compound's high water solubility makes it particularly valuable for applications requiring aqueous solutions of calcium and iodide ions.

In research settings, calcium diiodide tetrahydrate serves as a precursor for the synthesis of other calcium-containing compounds and as a source of iodide ions for various chemical transformations. Its well-defined composition and stability make it a reliable reagent for standardized experimental procedures.

Agricultural and Nutritional Applications

While the anhydrous form of calcium iodide (CaI₂) has documented use in cat food as an iodine source, the tetrahydrate form likely shares similar applications due to its comparable iodine content and potentially improved stability in certain formulations.

Specialized Applications

The anhydrous form of calcium iodide has established applications in photography, suggesting potential specialized uses for the tetrahydrate form as well. The compound's specific physical and chemical properties may also make it suitable for applications in materials science, catalysis, and other specialized fields, though detailed information on such applications is limited in the available literature.

Chemical Reactions and Behavior